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Compound of Interest

Compound Name: A1899

Cat. No.: B1664714 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Aminobenzophenone (A1899) in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and minimize exposure risks.

Chemical Information:

Name: 3-Aminobenzophenone

Synonyms: 3-Benzoylaniline, A1899

CAS Number: 2835-78-1

Molecular Formula: C₁₃H₁₁NO

Hazards: Causes skin and serious eye irritation.[1][2][3][4] May cause respiratory irritation.[1]

[2][3] Harmful if swallowed.[2]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 3-

Aminobenzophenone.
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Protection Type Specification Standard Compliance

Eye/Face Protection
Safety glasses with side-

shields

EN166 (EU) or NIOSH (US)

approved[1]

Hand Protection Chemical resistant gloves

Inspected before use and

disposed of after

contamination[1]

Respiratory Protection
Type N95 (US) or type P1 (EN

143) dust mask

Required where dust is

generated[5]

Skin and Body Protection Protective clothing To prevent skin exposure[3]

Experimental Protocols: Handling and Storage
Handling:

Ventilation: Always handle 3-Aminobenzophenone in a well-ventilated area.[1][3] Use a local

exhaust system if dust or aerosols will be generated.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][3]

Dust Formation: Avoid the formation of dust and aerosols.[1][3]

Hygiene: Wash hands and face thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.

Personal Protective Equipment: Wear the appropriate PPE as detailed in the table above.[1]

[5]

Storage:

Container: Keep the container tightly closed.[1][3]

Conditions: Store in a cool, dry, and well-ventilated place away from heat and sources of

ignition.[1][3] The storage area should be a dark place with an inert atmosphere.[4][6]

Incompatibilities: Keep away from strong oxidizing agents.[3]
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Disposal Plan
Waste Characterization:

3-Aminobenzophenone waste is considered hazardous. Consult federal, state, and local

regulations for proper classification.

Disposal Procedure:

Collection: Collect waste in a suitable, closed, and properly labeled container.[1]

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.[1] Do not allow the product to enter drains, waterways, or the soil.[1]

Container Disposal: Dispose of empty containers as unused product.[1]

Regulatory Compliance: Adhere to all federal, state, and local environmental regulations for

chemical waste disposal.

Emergency First-Aid Procedures
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing and wash it before reuse.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation

persists, get medical advice/attention.[1]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Call a POISON CENTER or doctor/physician if you feel unwell.[1][2]

Process Flow Diagrams
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Workflow for Handling 3-Aminobenzophenone (A1899)
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Caption: Workflow for handling 3-Aminobenzophenone.
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Disposal Pathway for 3-Aminobenzophenone (A1899) Waste
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Caption: Disposal pathway for A1899 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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